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Compound of Interest

Compound Name: Stains-all

Cat. No.: B7765193

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stains-All is a versatile cationic carbocyanine dye used for the differential staining of various
anionic macromolecules, including proteins (particularly acidic proteins), nucleic acids (DNA
and RNA), polysaccharides, and phosphoproteins.[1][2] Its metachromatic properties result in
different colored bands for different types of molecules, providing a significant advantage over
monochromatic stains like Coomassie Brilliant Blue.[1][2] This characteristic makes Stains-All
a powerful tool for the visualization and identification of a wide range of biomolecules on
polyacrylamide and agarose gels.[1][2] This is particularly useful in fields like molecular biology,
biochemistry, and drug development for analyzing complex biological samples.

Principle of Staining

Stains-All is a cationic dye that interacts with anionic molecules. The final color of the stained
molecule is dependent on the nature and density of the anionic groups on the target
biomolecule.[1][2] This metachromatic shift allows for the differentiation of various
macromolecules within the same gel. For instance, highly anionic proteins and DNA stain blue,
while less acidic proteins appear pink or red.[1][2] RNA typically stains a bluish-purple.[1][3]
This differential staining is invaluable for identifying and distinguishing between different
classes of biomolecules in a single electrophoresis run.
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Applications

Stains-All is a valuable tool for a variety of research applications:

 Differential Staining: Its primary application is the differential staining of proteins, DNA, RNA,
and acidic polysaccharides on the same gel.[1][2][4]

« ldentification of Acidic Proteins: It is particularly effective for staining acidic proteins, such as
phosphoproteins and calcium-binding proteins (e.g., calmodulin, troponin C, calsequestrin),
which may stain poorly with other methods.[5][6]

¢ Nucleic Acid Analysis: Stains-All can be used to visualize DNA and RNA in polyacrylamide
and agarose gels, offering an alternative to fluorescent dyes.[1][3]

e Proteoglycan and Polysaccharide Detection: It is also suitable for staining anionic
polysaccharides like hyaluronic acid, chondroitin sulfate, and heparin.[1][2]

Quantitative Data Summary

The sensitivity of Stains-All varies depending on the type of biomolecule being stained. The
following table summarizes the approximate detection limits.

Biomolecule Staining Color Detection Limit
DNA Blue ~3 ng[1][2][3]
RNA Bluish-Purple ~90 ng[1][2][3]
Phosphoproteins Blue <1 ng[1][2]
Anionic Proteins Pink/Red Not specified
Highly Anionic Proteins Blue Not specified
Proteoglycans Purple Not specified
Anionic Polysaccharides Varies 10 - 500 ng[1][2]

Experimental Protocols
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Materials

e Stains-All dye

e Formamide

e Isopropanol

e Tris base
 Hydrochloric acid (HCI)
o Deionized water

e Shaker

 Light-protected container (e.g., a tray covered with aluminum foil)

Gel documentation system or camera

Solution Preparation

Stock Solution (0.1% w/v Stains-All): Dissolve 10 mg of Stains-All powder in 10 mL of
formamide.[4] This solution should be stored in the dark at 2-8°C.[7]

Staining Solution (prepare fresh): For 100 mL of staining solution, mix the following
components:

5 mL of 0.1% Stains-All stock solution

10 mL formamide

25 mL isopropanol

0.5 mL of 3.0 M Tris-HCI, pH 8.8

59.5 mL deionized water

Destaining Solution: Deionized water is typically used for destaining.[4]
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Staining Protocol

o Fixation: After electrophoresis, place the gel in a container with 25% isopropanol. Gently
agitate for at least 1 hour. For gels containing SDS, a longer fixation time or multiple washes
with 25% isopropanol are recommended to remove the detergent, which can interfere with
staining.[6]

e Washing: Decant the fixation solution and wash the gel with deionized water for 10-15
minutes with gentle agitation.

» Staining: Immerse the gel in the freshly prepared Staining Solution in a light-protected
container. Agitate gently at room temperature overnight (12-24 hours).[4][7] Staining should
be performed in the dark as Stains-All is light-sensitive.[1][2]

» Destaining: Decant the staining solution. Wash the gel with deionized water with gentle
agitation. Destaining can be accelerated by exposing the gel to light (e.g., on a light box)
until the background is clear and the bands are well-defined.[3][8] Be aware that prolonged
exposure to light can cause the stained bands to fade.[7]

Imaging: Photograph the gel immediately after destaining for optimal results.[1][2]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for post-staining a gel with Stains-All.
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Staining Protocol

1. Perform Gel Electrophoresis

:

2. Fix Gel (e.g., 25% Isopropanol)

Preparation

[ Prepare Stock and Staining Solutions J [3. Wash Gel (Deionized Water) J

Use fresh staiping solution

y

——————————————————— -——{ 4. Stain with Stains-All (in dark) ]

[ 5. Destain with Water (can be light-assisted) ]

6. Image Gel

Click to download full resolution via product page

Stains-All Post-Staining Workflow

Logical Relationships in Staining Outcomes
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The metachromatic property of Stains-All leads to a logical relationship between the
biochemical nature of the molecule and the observed color. This can be visualized as follows:

Staining Outcome

Highly Anionic
(n Gy DNA, Pho: phnpmmin ) > Blue
Biomolecule Type Staining Process
( \ Anionic
Klnteraction with Cationic Stains-All Dye) (e.g.. RNA) Bluish-Purple

Less Anionic

(e.g., many proteins) :
g Pink/Red

(Anionic Biomolecules in Gel)

Click to download full resolution via product page

Biomolecule Type and Staining Color

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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After Electrophoresis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765193#post-staining-gels-with-stains-all-after-
electrophoresis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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